1-isopropyl-N-([1,2,4]triazolo[4,3-a]pyridin-3-ylmethyl)-1H-indole-4-carboxamide

• Molecular Formula: C19H19N5O
• Molecular Weight: 333.4 g/mol
• IUPAC Name: 1-propan-2-yl-N-([1,2,4]triazolo[4,3-a]pyridin-3-ylmethyl)indole-4-carboxamide
• InChI: InChI=1S/C19H19N5O/c1-13(2)23-11-9-14-15(6-5-7-16(14)23)19(25)20-12-18-22-21-17-8-3-4-10-24(17)18/h3-11,13H,12H2,1-2H3,(H,20,25)
• InChI Key: BUUGSQKCGZGECG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C=CC2=C(C=CC=C21)C(=O)NCC3=NN=C4N3C=CC=C4

Description

1-Isopropyl-N-([1,2,4]triazolo[4,3-a]pyridin-3-ylmethyl)-1H-indole-4-carboxamide is a heterocyclic compound featuring an indole scaffold substituted at position 1 with an isopropyl group and at position 4 with a carboxamide moiety. The carboxamide is further linked via a methylene bridge to a [1,2,4]triazolo[4,3-a]pyridine ring. This structure combines two pharmacologically relevant heterocycles—indole and triazolopyridine—which are often associated with kinase inhibition, antimicrobial activity, or CNS modulation .

Preparation Methods

Synthetic Routes::

Efficient Synthesis: One method involves a catalyst-free, additive-free, and eco-friendly approach using microwave conditions .

X-ray Structure: Another synthesis route yields an off-pale yellow solid with a yield of 92% and a melting point of 188–189 °C .

Chemical Reactions Analysis

1-isopropyl-N-([1,2,4]triazolo[4,3-a]pyridin-3-ylmethyl)-1H-indole-4-carboxamide can undergo various reactions:

Oxidation, Reduction, and Substitution: It participates in these types of reactions.

Common Reagents and Conditions: Specific reagents and conditions depend on the desired transformation.

Major Products: The products formed vary based on the reaction type.

Scientific Research Applications

This compound finds applications in:

Chemistry: As a building block for more complex molecules.

Biology: Potentially as a pharmacophore fragment due to its unique structure .

Medicine: Investigate its potential therapeutic effects.

Industry: Explore its use in materials science or other industrial applications.

Mechanism of Action

The precise mechanism by which this compound exerts its effects remains an active area of research. It likely interacts with specific molecular targets and pathways.

Comparison with Similar Compounds

Comparison with Structurally Analogous Compounds

The following analysis compares the target compound with structurally similar derivatives, focusing on core scaffolds, substituents, linker regions, and inferred physicochemical or pharmacological properties.

Table 1: Structural and Functional Comparison

Compound Name	Core Structure	Substituents/Linker	Molecular Weight	Key Features
Target Compound : 1-Isopropyl-N-([1,2,4]triazolo[4,3-a]pyridin-3-ylmethyl)-1H-indole-4-carboxamide	Indole + triazolopyridine	1-isopropyl; carboxamide linked via CH₂ to triazolopyridine	~363.4 g/mol	Compact linker; lipophilic isopropyl; potential for dual heterocyclic binding
: 4-Methoxy-N-[3-([1,2,4]triazolo[4,3-a]pyridin-3-yl)propyl]-1H-indole-2-carboxamide	Indole + triazolopyridine	4-methoxy; carboxamide linked via 3-carbon propyl chain to triazolopyridine	349.39 g/mol	Longer linker; methoxy enhances polarity; reduced steric hindrance
: 6-Isopropyl-1,3-dimethyl-N-([1,2,4]triazolo[4,3-a]pyridin-3-ylmethyl)-1H-pyrazolo[3,4-b]pyridine-4-carboxamide	Pyrazolopyridine + triazolopyridine	6-isopropyl; 1,3-dimethyl; carboxamide linked via CH₂ to triazolopyridine	~407.5 g/mol	Pyrazolopyridine core; methyl groups may increase metabolic stability
: 1-Methyl-N-{7-(3-methyl-1,2,4-oxadiazol-5-yl)-1,2,4triazolo[4,3-a]pyridin-3-ylmethyl}-1H-indazole-3-carboxamide	Indazole + triazolopyridine	1-methyl; oxadiazole substituent; carboxamide linked via CH₂ to triazolopyridine	~434.4 g/mol	Oxadiazole adds hydrogen-bonding capacity; indazole core may enhance rigidity
: 1-(3-Isopropyl[1,2,4]triazolo[4,3-b]pyridazin-6-yl)-N-(4-phenylbutan-2-yl)piperidine-4-carboxamide	Piperidine + triazolopyridazine	3-isopropyl; phenylbutan-2-yl; carboxamide linked via piperidine to triazolopyridazine	~462.5 g/mol	Pyridazine core (vs. pyridine) reduces aromaticity; bulky piperidine linker

Key Observations:

Core Heterocycles: The target compound’s indole-triazolopyridine system contrasts with pyrazolopyridine () and indazole-triazolopyridine ().

Linker Flexibility :

• A methylene bridge (CH₂) in the target compound and –4 provides rigidity, whereas ’s propyl linker increases conformational flexibility, which might reduce target affinity but improve solubility .

Substituent Effects :

• Isopropyl groups (target compound, ) enhance lipophilicity, favoring blood-brain barrier penetration. Methoxy () and oxadiazole () substituents introduce polarity or hydrogen-bonding sites, impacting solubility and target selectivity .

This suggests that analogous triazolopyridine systems (e.g., target compound) may exhibit similar stability challenges, necessitating controlled synthetic conditions .

Research Implications

The structural diversity among these analogs underscores the importance of:

• Linker Optimization : Shorter linkers (e.g., CH₂) balance rigidity and synthetic feasibility.
• Heterocycle Selection : Pyridine vs. pyridazine cores modulate electronic properties and binding interactions.
• Substituent Engineering : Polar groups (methoxy, oxadiazole) improve solubility, while lipophilic groups (isopropyl) enhance membrane penetration.

Further pharmacological studies are required to correlate these structural features with bioactivity, particularly in kinase inhibition or antimicrobial assays.

Biological Activity

1-Isopropyl-N-([1,2,4]triazolo[4,3-a]pyridin-3-ylmethyl)-1H-indole-4-carboxamide is a complex organic compound with a unique structural arrangement featuring an indole moiety, a carboxamide functional group, and a triazolo[4,3-a]pyridine unit. This compound has garnered attention for its potential biological activities, particularly in pharmacology and medicinal chemistry.

Chemical Structure and Properties

The molecular formula of the compound is $C_{15}H_{18}N_{4}O$. The presence of functional groups such as the isopropyl group enhances its lipophilicity, which can influence its pharmacokinetics and bioavailability. The indole structure is commonly associated with various biological activities, while the triazolo[4,3-a]pyridine component may facilitate interactions with biological targets.

Research indicates that compounds containing both indole and triazolo[4,3-a]pyridine frameworks exhibit significant biological activities. Notably, inhibitors of indoleamine 2,3-dioxygenase 1 (IDO1) have emerged as promising agents in cancer immunotherapy. IDO1 plays a crucial role in immune regulation and tumor progression by modulating tryptophan metabolism. Compounds derived from the triazolo[4,3-a]pyridine scaffold have shown potential in enhancing immune responses against tumors while working synergistically with other immunotherapeutic agents .

Biological Activities

The biological activities of 1-isopropyl-N-([1,2,4]triazolo[4,3-a]pyridin-3-ylmethyl)-1H-indole-4-carboxamide include:

• Anticancer Activity : The compound has demonstrated cytotoxic effects against various cancer cell lines. In vitro studies indicate that it can inhibit cell proliferation and induce apoptosis in cancer cells.
• Antimicrobial Properties : Similar compounds have shown antimicrobial activity against a range of pathogens. The mechanism often involves disrupting cellular processes or inhibiting essential enzymes.
• Neuropharmacological Effects : The indole structure is known for its interaction with serotonin receptors, suggesting potential applications in treating CNS disorders.

Case Studies and Research Findings

Recent studies have explored the structure-activity relationships (SAR) of compounds related to the triazolo[4,3-a]pyridine scaffold. A notable study highlighted the docking poses of these compounds within the active site of IDO1, demonstrating their potential as selective inhibitors .

Table 1: Comparative Biological Activities of Related Compounds

Compound Name	Structure Features	Biological Activity
7-Amino-[1,2,4]triazolo[4,3-a]pyridine	Contains amino group	Antimicrobial
5-Methyl-[1,2,4]triazolo[4,3-a]pyridine	Methyl substitution	Anticancer
Indole-2-carboxamide	Simple indole structure	Antidepressant
1-Isopropyl-N-([1,2,4]triazolo[4,3-a]pyridin-3-ylmethyl)-1H-indole-4-carboxamide	Complex heterocyclic structure	Anticancer and Immunomodulatory